Cas no 35967-11-4 (1-Isoquinolinemethanol, 4-methyl-)

• Product Name: 1-Isoquinolinemethanol, 4-methyl-
• CAS No: 35967-11-4
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 1474171
• PubChem ID: 57514552
• Update Time: 2025-04-20

1-Isoquinolinemethanol, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinemethanol, 4-methyl-
• (4-methylisoquinolin-1-yl)methanol
• SCHEMBL638970
• 35967-11-4
• EN300-364699
• DTXSID00726975

• Inchi： 1S/C11H11NO/c1-8-6-12-11(7-13)10-5-3-2-4-9(8)10/h2-6,13H,7H2,1H3
• InChI Key： BNFVEOHEPDSYKN-UHFFFAOYSA-N
• SMILES： OCC1C2C=CC=CC=2C(C)=CN=1

Computed Properties

• Exact Mass: 173.08413
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives